2-trifluoromethanesulfonylphenyl fluoranesulfonate
Description
Trifluoromethanesulfonyl compounds are generally used as reagents in various chemical reactions due to their strong electrophilic properties . They are useful for introducing the triflyl group, CF3SO2 .
Synthesis Analysis
While specific synthesis methods for “2-trifluoromethanesulfonylphenyl fluoranesulfonate” are not available, trifluoromethanesulfonyl compounds are often synthesized through various methods involving halogenation reactions .Molecular Structure Analysis
The molecular structure of a compound can be confirmed by various spectroscopic methods such as FTIR, NMR, and MS spectroscopies . X-ray diffraction can also be used to analyze the single crystal of the compound .Chemical Reactions Analysis
Trifluoromethanesulfonyl compounds are known to be powerful electrophiles and are often used in various chemical reactions . For example, they can be used to convert ketones into enol triflates .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be analyzed using various methods. For example, the density, boiling point, and solubility in water of a compound can be determined .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-trifluoromethanesulfonylphenyl fluoranesulfonate involves the reaction of 2-trifluoromethanesulfonylphenol with fluoranesulfonyl chloride in the presence of a base.", "Starting Materials": [ "2-trifluoromethanesulfonylphenol", "fluoranesulfonyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add 2-trifluoromethanesulfonylphenol to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask and stir", "Slowly add fluoranesulfonyl chloride to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous magnesium sulfate", "Filter the organic layer and concentrate the solvent under reduced pressure", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
2411305-79-6 |
Molecular Formula |
C7H4F4O5S2 |
Molecular Weight |
308.2 |
Purity |
95 |
Origin of Product |
United States |
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